Cas no 174390-05-7 (Pittosporumxanthin B1; 9Z-Isomer, 5'α,6'α-epoxide)
174390-05-7 structure
Product Name:Pittosporumxanthin B1; 9Z-Isomer, 5'α,6'α-epoxide
CAS No:174390-05-7
MF:C69H104O6
MW:1029.56048202515
CID:6720845
Update Time:2024-03-03
Pittosporumxanthin B1; 9Z-Isomer, 5'α,6'α-epoxide Chemical and Physical Properties
Names and Identifiers
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- Pittosporumxanthin A3
- Pittosporumxanthin A1
- pittosporumxanthin A4
- Pittosporumxanthin B1; 9Z-Isomer, 5'α,6'α-epoxide
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- Inchi: 1S/C69H104O6/c1-46(2)24-20-26-48(4)28-21-29-49(5)31-23-36-65(15)37-35-58-59-41-55(40-51(7)34-39-69-64(13,14)43-57(71)45-67(69,17)75-69)60(72-61(59)53(9)54(10)62(58)73-65)52(8)32-19-18-25-47(3)27-22-30-50(6)33-38-68-63(11,12)42-56(70)44-66(68,16)74-68/h18-19,22,25,27,30,32-34,38-40,46,48-49,55-57,60,70-71H,20-21,23-24,26,28-29,31,35-37,41-45H2,1-17H3/b19-18+,27-22+,38-33+,39-34+,47-25+,50-30+,51-40-,52-32+
- InChI Key: QDELACDYEWPQLV-XBKOPFLGSA-N
- SMILES: CC(CCCC(CCCC(CCCC1(OC2C(=C3C(=C(C=2C)C)OC(/C(=C/C=C/C=C(/C=C/C=C(/C=C/C24C(C)(C)CC(O)CC2(C)O4)\C)\C)/C)C(/C=C(\C=C\C24C(C)(C)CC(O)CC2(C)O4)/C)C3)CC1)C)C)C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 75
- XLogP3: 17.981
Pittosporumxanthin B1; 9Z-Isomer, 5'α,6'α-epoxide Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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